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Compound of Interest

Compound Name: 2-azido-1,4-dibromobenzene

CAS No.: 85862-87-9

Cat. No.: B6176944

Get Quote

Executive Summary
2-Azido-1,4-dibromobenzene (C₆H₃Br₂N₃) is a halogenated aryl azide primarily utilized as a

photoaffinity labeling reagent and a precursor for nitrene-mediated crosslinking. Unlike simple

phenyl azides, the presence of two bromine atoms—specifically the ortho-bromo substituent

relative to the azide group—introduces steric and electronic effects that alter its thermal stability

profile.

This guide addresses the critical safety gap regarding its decomposition temperature (

). While unsubstituted phenyl azides typically decompose above 140°C, the steric strain in 2-
azido-1,4-dibromobenzene lowers the activation barrier, necessitating strict thermal
management during synthesis and storage.
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Molecular Formula: C₆H₃Br₂N₃

Molecular Weight: ~276.9 g/mol

Key Functional Group: Azide (

) at position 2, flanked by Bromine at position 1 (ortho) and position 4 (meta).

Energetic "Rule of Six" Analysis
A critical heuristic for organic azides is the Carbon-to-Nitrogen ratio (ngcontent-ng-

c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

).

For 2-azido-1,4-dibromobenzene:

Conclusion: The compound falls below the safety threshold of 3.[1][2][3][4][5][6] Although the
heavy bromine atoms dilute the specific energy (Joules/gram), the molecule remains energetic
and potentially shock-sensitive. It must be treated as a Class 1 explosive hazard until empirical
testing proves otherwise.

Thermal Decomposition Mechanism[8][9][10]
The thermal decomposition of 2-azido-1,4-dibromobenzene proceeds via the loss of

molecular nitrogen (

) to generate a highly reactive singlet nitrene. This intermediate is short-lived and rapidly
diverges into two pathways: ring expansion or intersystem crossing.
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Figure 1: Thermal decomposition pathway of aryl azides.[7] The ortho-bromo substituent

sterically accelerates the initial

loss.

Predicted Decomposition Range
Based on structural analogs (e.g., ortho-halophenyl azides), the decomposition onset (

) is lower than that of unsubstituted phenyl azide.

Unsubstituted Phenyl Azide:

2-Azido-1,4-dibromobenzene (Predicted):

Peak Exotherm (

): Typically

Critical Note: The ortho-bromine atom prevents coplanarity of the azide group with the ring,

destabilizing the ground state and lowering the decomposition temperature.

Experimental Characterization Protocols
To validate the safety of a specific batch, the following self-validating workflow is required. Do

not rely solely on literature values.

Differential Scanning Calorimetry (DSC) Protocol
Objective: Determine

and Energy of Decomposition (

).
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Sample Preparation: Weigh 2–4 mg of dried 2-azido-1,4-dibromobenzene into a gold-

plated high-pressure crucible (to contain

pressure).

Reference: Empty gold crucible.

Atmosphere: Nitrogen (

) flow at 50 mL/min.

Ramp Rate: 5°C/min (Standard) and 2°C/min (To detect early onset).

Temperature Range: 30°C to 250°C.

Criteria:

: Intersection of baseline and tangent of the exotherm leading edge.

Safety Margin: Process temperature must never exceed

.

Thermogravimetric Analysis (TGA)
Objective: Correlate mass loss with the exotherm.

Look for a sharp mass loss step corresponding to the release of

(approx. 10.1% mass loss theoretically).

If mass loss occurs before the exotherm, it indicates solvent entrapment or sublimation.

Characterization Workflow (DOT Visualization)
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Figure 2: Thermal safety characterization workflow for energetic azides.

Synthesis & Handling Recommendations
Synthesis Precursors
The compound is typically synthesized via the diazotization of 2,5-dibromoaniline followed by

nucleophilic displacement with sodium azide (

).

Precursor: 2,5-Dibromoaniline (CAS: 3638-73-1)
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Reagent: Sodium Nitrite (

) /

or

.

Hazard: The diazonium intermediate is highly unstable. Temperature must be maintained

during diazotization.

Storage & Stability
Light Sensitivity: High. Aryl azides photolyze under UV and ambient light. Store in amber

vials wrapped in foil.

Thermal Limit: Store at

.

Shock Sensitivity: Due to the

ratio of 2.0, avoid metal spatulas. Use Teflon or wood tools.

Data Table: Comparative Stability
Compound

Substituent
Position (DSC) Stability Note

Phenyl Azide None ~145°C ~160°C Baseline stability

2-Azido-1,4-

dibromobenzene

2 (Azide), 1,4

(Br)
~120°C (Est.) ~145°C

Destabilized by

ortho-Br

4-Bromophenyl

Azide
4 (Br) ~142°C ~158°C

Similar to

unsubstituted

2,4,6-

Tribromophenyl

Azide

2,4,6 (Br) ~110°C ~135°C
Highly

destabilized
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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